molecular formula C11H14ClNO2 B8520134 [2-(3-Chloro-phenyl)-propyl]-carbamic acid methyl ester

[2-(3-Chloro-phenyl)-propyl]-carbamic acid methyl ester

Cat. No.: B8520134
M. Wt: 227.69 g/mol
InChI Key: OIIMXHAORFUWNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(3-Chloro-phenyl)-propyl]-carbamic acid methyl ester is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

methyl N-[2-(3-chlorophenyl)propyl]carbamate

InChI

InChI=1S/C11H14ClNO2/c1-8(7-13-11(14)15-2)9-4-3-5-10(12)6-9/h3-6,8H,7H2,1-2H3,(H,13,14)

InChI Key

OIIMXHAORFUWNM-UHFFFAOYSA-N

Canonical SMILES

CC(CNC(=O)OC)C1=CC(=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(3-chloro-phenyl)-ethylamine hydrochloride (6.22 g, 30.2 mmol) and Et3N (6.1 g, 60.4 mmol) in DCM (20 mL) was added methyl chloroformate (4.28 g, 45 mmol) dropwise at 0° C., and the resulting mixture was stirred at room temperature for 0.5 hour. The reaction mixture was then washed with water (3×10 mL), 1N HCl (10 mL) and brine (10 mL). The organic layer was dried over anhy. Na2SO4, filtered and concentrated in vacuo. The residue formed was dried in vacuo to give the title compound (5.5 g, 80%) as yellow oil. MS: 228.1 (M+H+).
Quantity
6.22 g
Type
reactant
Reaction Step One
Name
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
4.28 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
80%

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